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A Comparative Guide to Thiourea and Cyanide in
Mineral Processing
A comprehensive cost-benefit analysis of two key lixiviants in the extraction of precious metals.

In the realm of mineral processing, particularly for the extraction of gold and silver, the choice of

lixiviant is a critical decision that balances efficiency, cost, and environmental impact. For

decades, cyanide has been the industry standard, lauded for its effectiveness and economic

viability. However, growing environmental and safety concerns have spurred research into

alternatives, with thiourea emerging as a promising contender. This guide provides an

objective comparison of thiourea and cyanide, supported by experimental data, to assist

researchers, scientists, and drug development professionals in making informed decisions.

Performance and Efficiency: A Quantitative
Comparison
The effectiveness of a lixiviant is primarily measured by its ability to dissolve and recover the

target metal from the ore. The following tables summarize quantitative data from various

studies, offering a comparative view of gold and silver extraction percentages achieved with

thiourea and cyanide under different conditions.
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Lixiviant Ore Type
Concentra

tion

Leaching

Time

(hours)

Gold

Extraction

(%)

Silver

Extraction

(%)

Reference

Cyanide

(NaCN)

Oxidized

low-grade

gold ore

1 kg/t 24 96.2 - [1]

Thiourea

Oxidized

low-grade

gold ore

20 kg/t 16 96.7 - [1]

Cyanide

(NaCN)

Finely

disseminat

ed gold ore

1.23 kg/t 12 95.21 - [2]

Thiourea

Finely

disseminat

ed gold ore

13.32 kg/t 5 90.48 - [2]

Cyanide

(NaCN)

Refractory

gold ore
- 6 - - [3]

Thiourea
Refractory

gold ore
- 6 85.8 - [3]

Cyanide

(NaCN)

Clean

oxidized

ores

(average of

7 samples)

2 g/L -

Generally

higher than

thiourea at

2 g/L

Generally

higher than

thiourea at

2 g/L

[4]

Thiourea

Clean

oxidized

ores

(average of

7 samples)

2 g/L -

Generally

lower than

cyanide at

2 g/L

Generally

lower than

cyanide at

2 g/L

[4]

Thiourea Clean

oxidized

ores

20 g/L - Increased

extraction

compared

- [4]
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(average of

7 samples)

to 2 g/L,

but still

generally

less than

cyanide at

2 g/L

Table 1: Comparative Gold and Silver Extraction Efficiencies. This table presents a summary of

experimental results comparing the extraction efficiencies of cyanide and thiourea for gold and

silver from various ore types.

Economic Viability: A Cost-Benefit Analysis
The economic feasibility of a leaching process is a multifaceted issue, extending beyond the

initial cost of the reagents. While cyanide is generally less expensive per unit weight, the

overall cost-effectiveness depends on consumption rates, processing times, and the need for

additional reagents and environmental mitigation measures.
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Factor Cyanide Thiourea References

Reagent Cost Lower per unit weight

Higher per unit weight,

costs at least four

times as much as

cyanide.

Consumption Generally lower
Higher, can be at least

twice that of cyanide.

Leaching Kinetics Slower

Faster, can be several

times faster than

cyanide.

[5]

Operating pH Alkaline (pH > 10.5) Acidic (pH 1.0-2.0)

Oxidant Requirement
Primarily atmospheric

oxygen

Requires a strong

oxidizing agent (e.g.,

ferric sulfate,

hydrogen peroxide).

[2]

Toxicity

Highly toxic, potential

for HCN gas

formation.[5]

Significantly less toxic

to mammals, but a

suspected carcinogen.

[5]

[5]

Environmental Impact

Significant, with risks

of water and soil

contamination from

spills.[5]

Lower direct toxicity,

but acidic effluent

requires

neutralization.

[5]

Performance with

Refractory Ores

Can be effective after

pre-treatment (e.g.,

roasting, pressure

oxidation).[5]

Shows potential for

treating refractory

sulfide and

carbonaceous ores.[5]

[5]

Table 2: Cost-Benefit Comparison of Cyanide and Thiourea. This table outlines the key

economic and operational factors to consider when choosing between cyanide and thiourea
for mineral processing.
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Experimental Protocols
To ensure the reproducibility of the cited data, the following are generalized experimental

protocols for laboratory-scale leaching tests with cyanide and thiourea.

Cyanide Leaching Protocol (Agitated Leaching)
Ore Preparation: Crush and grind the ore sample to the desired particle size (e.g., -74 µm).

[1]

Pulp Preparation: Prepare a slurry by mixing a known weight of the ore (e.g., 1 kg) with a

specific volume of water to achieve the desired pulp density (e.g., 35% solids by weight).[1]

pH Adjustment: Adjust the pH of the slurry to above 10.5 (typically 11-12) using lime (CaO)

or caustic soda (NaOH) to prevent the formation of toxic hydrogen cyanide gas.[1][6]

Lixiviant Addition: Add a measured amount of sodium cyanide (NaCN) to the slurry to

achieve the target concentration (e.g., 1 kg/t of ore).[1]

Leaching: Agitate the slurry in a reactor at a constant speed (e.g., 200 rpm) for the specified

leaching duration (e.g., 24 hours).[1] Ensure adequate aeration to provide the necessary

oxygen for the dissolution of gold.

Sampling and Analysis: Periodically take samples of the pregnant solution, filter them, and

analyze for gold and silver content using methods such as Atomic Absorption

Spectrophotometry (AAS). The solid residues should be washed, dried, and assayed for

remaining precious metals.[1]

Thiourea Leaching Protocol (Agitated Leaching)
Ore Preparation: Crush and grind the ore sample to the desired particle size (e.g., -74 µm).

[1]

Pulp Preparation: Prepare a slurry by mixing a known weight of the ore (e.g., 1 kg) with a

specific volume of an acidic solution (e.g., dilute sulfuric acid).

pH Adjustment: Adjust the pH of the slurry to the acidic range of 1.0 to 2.0 using sulfuric acid.

[1]
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Reagent Addition:

Add the oxidizing agent, such as ferric sulfate (Fe₂(SO₄)₃), to the slurry at the desired

concentration (e.g., 10 kg/t of ore).[1]

Add the specified amount of thiourea [(NH₂)₂CS] to the slurry (e.g., 20 kg/t of ore).[1]

Leaching: Agitate the slurry in a reactor at a constant speed for the designated leaching time

(e.g., 16 hours).[1]

Sampling and Analysis: Periodically collect and filter samples of the pregnant solution.

Analyze the solution for gold and silver content using AAS. The solid residues should be

washed, dried, and assayed to determine the remaining metal content.[1]

Chemical Mechanisms and Pathways
The dissolution of gold in both cyanide and thiourea solutions is an electrochemical process

involving oxidation and complexation. The following diagrams illustrate the key chemical

pathways.

Gold (Au)
Aurocyanide Complex

[Au(CN)₂]⁻
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Cyanide (CN⁻)

Oxygen (O₂)
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Caption: Cyanide Leaching Pathway for Gold.
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Caption: Thiourea Leaching Pathway for Gold.

Conclusion
The choice between thiourea and cyanide for mineral processing is not straightforward and

depends on a variety of factors including the specific ore mineralogy, economic considerations,

and regulatory environments.

Cyanide remains the dominant lixiviant due to its lower cost, lower consumption rates, and well-

established, efficient recovery processes.[5] However, its high toxicity and the associated

environmental and safety risks are significant drawbacks.

Thiourea presents a less toxic alternative with the advantage of faster leaching kinetics.[5] It

can also be more effective for certain types of refractory ores.[5] The primary obstacles to its

widespread adoption are the higher reagent cost and consumption, as well as the need for a

strong oxidizing agent and acidic conditions, which can increase operational complexity and

costs.

Future research and development will likely focus on optimizing the thiourea leaching process

to reduce reagent consumption and on developing more cost-effective and environmentally

benign lixiviants. For now, a thorough techno-economic evaluation, including comprehensive
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laboratory and pilot-scale testing, is essential for selecting the most appropriate leaching

system for any given mining operation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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